![molecular formula C22H25N5O3S2 B2797349 N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide CAS No. 1207028-33-8](/img/structure/B2797349.png)
N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H25N5O3S2 and its molecular weight is 471.59. The purity is usually 95%.
BenchChem offers high-quality N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Research into the synthesis and biological activities of compounds similar to N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide has been conducted with a focus on novel 1,3,4-thiadiazole amide derivatives containing piperazine. These studies have shown that certain derivatives exhibit inhibitory effects against pathogens like Xanthomonas campestris pv. oryzae, demonstrating potential antibacterial properties. Other derivatives displayed antiviral activity against tobacco mosaic virus, indicating potential applications in agricultural and pharmaceutical fields (Xia, 2015).
Antimicrobial and Antifungal Activities
Further exploration into the chemical synthesis of thiadiazole derivatives has led to compounds with notable antimicrobial activities against various bacterial and fungal strains. For instance, fatty acids in heterocyclic synthesis have paved the way for nonionic surfactants with significant microbiological activities, underscoring the dual utility in chemical industry applications and potential medical treatments (Abdelmotaal, Amine, & Hassan, 2017).
Anticancer and Antileishmanial Activities
Compounds with structures similar to the queried chemical have been synthesized and evaluated for their antitumor and antileishmanial activities. Certain N-substituted-2-amino-1,3,4-thiadiazoles, for example, have shown promising results in cytotoxicity studies against cancer cell lines and in vitro activity against Leishmania major promastigotes. This suggests their potential as templates for developing new anticancer and antileishmanial drugs (Hamama, Gouda, Badr, & Zoorob, 2013); (Foroumadi, Emami, Pournourmohammadi, Kharazmi, & Shafiee, 2005).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[[5-[4-[2-(3-methylphenyl)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O3S2/c1-16-4-2-5-17(12-16)13-20(29)26-7-9-27(10-8-26)21-24-25-22(32-21)31-15-19(28)23-14-18-6-3-11-30-18/h2-6,11-12H,7-10,13-15H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGUSHBHKBGSDHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CC(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-((5-(4-(2-(m-tolyl)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.